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Compound of Interest

Compound Name: Azepan-4-ol

Cat. No.: B112581 Get Quote

This document provides essential procedural guidance for the safe and compliant disposal of

Azepan-4-ol (CAS No. 39888-51-2). As a valued partner in your research and development

endeavors, we are committed to furnishing information that ensures the safety of your

personnel and the protection of our environment. This guide is designed for researchers,

scientists, and drug development professionals who handle this compound.

Essential Identification and Properties of Azepan-4-
ol
Azepan-4-ol, also known as hexahydro-1H-azepin-4-ol, is a cyclic amine utilized as an

intermediate and building block in pharmaceutical and chemical synthesis.[1][2] A thorough

understanding of its properties is the foundation of its safe handling and disposal.

Table 1: Physicochemical Properties of Azepan-4-ol

Property Value Source

CAS Number 39888-51-2 [1][3]

Molecular Formula C₆H₁₃NO [1][3][4]

Molecular Weight 115.17 g/mol [3][4]

Appearance Slightly yellow powder [1][2]
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| Storage Conditions| Store in a cool, dry, well-ventilated place.[5][6] Recommended storage at

0-8°C.[1][2] | |

Hazard Assessment and Precautionary Measures
While comprehensive hazard data for Azepan-4-ol is not always available, the precautionary

principle dictates that it should be handled as a potentially hazardous substance. Data from its

hydrochloride salt and structurally related compounds, such as Azepan-4-one hydrochloride,

indicate potential risks including skin irritation, serious eye damage, and respiratory irritation.[7]

[8]

Causality of Recommended Precautions: The primary routes of exposure for chemical solids

are inhalation of dust, and dermal or eye contact.[9] The recommended personal protective

equipment (PPE) creates a necessary barrier to prevent the compound from entering the body.

Required Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: A lab coat is mandatory. Ensure full coverage to prevent skin

contact.

Respiratory Protection: Use a NIOSH-approved respirator if ventilation is inadequate or if

dusts are generated.

Handling Procedures:

Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation risk.

[6][10]

Avoid the formation and dispersion of dust.[5][6]

Wash hands thoroughly after handling the compound.[10]

Waste Characterization and Segregation
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Under regulations set by the Environmental Protection Agency (EPA) and corresponding state

authorities, any chemical waste must be evaluated to determine if it is hazardous.[11][12]

Given the potential irritant properties and the organic amine structure of Azepan-4-ol, it is
prudent to manage all waste containing this chemical as hazardous waste.

Key Principles of Waste Management:

Assume Hazardous: In the absence of definitive data, treat all Azepan-4-ol waste (pure

compound, contaminated labware, spill cleanup materials) as hazardous chemical waste.[11]

Do Not Mix Waste Streams: Keep Azepan-4-ol waste separate from other chemical wastes

to prevent potentially hazardous reactions and to ensure proper disposal routing.[13] For

instance, mixing amines with strong oxidizing agents can result in violent reactions.[9]

Segregate Incompatibles: Store Azepan-4-ol waste away from incompatible materials,

particularly strong acids and oxidizing agents.

Disposal Decision Workflow
The following diagram outlines the critical decision points for the proper disposal of Azepan-4-
ol waste, ensuring a logical and compliant process from generation to final disposition.
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Waste Generation & Collection

On-Site Accumulation

Disposal & Final Disposition

Azepan-4-ol waste generated
(e.g., unused solid, contaminated PPE, spill debris)

Select a compatible, sealable
waste container (e.g., HDPE or glass bottle)

Affix 'HAZARDOUS WASTE' label.
List all constituents and percentages.

Is the container full?

Seal container tightly.
Store in designated Satellite Accumulation Area (SAA).

Yes

Continue collecting waste.
Keep container sealed when not in use.

No

Contact institution's Environmental
Health & Safety (EHS) office for pickup.

EHS transports waste to a licensed
Treatment, Storage, and Disposal Facility (TSDF).

Recommended Disposal Method:
Chemical incineration with afterburner and scrubber.

Click to download full resolution via product page

Caption: Workflow for the compliant disposal of Azepan-4-ol waste.
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Step-by-Step Disposal Protocol
This protocol provides a self-validating system for the disposal of Azepan-4-ol, ensuring safety

and regulatory adherence at each stage.

Materials:

Designated hazardous waste container (chemically compatible, e.g., High-Density

Polyethylene - HDPE)

Hazardous waste labels (provided by your institution's EHS department)

Required PPE (as defined in Section 2)

Procedure:

Container Preparation:

Obtain a suitable waste container that is in good condition and has a secure, tight-fitting

lid.[13] For solid Azepan-4-ol waste, a wide-mouth HDPE container is appropriate.

Affix a "HAZARDOUS WASTE" label to the container before any waste is added.[11][13]

Waste Collection:

Carefully transfer waste Azepan-4-ol, contaminated items (e.g., weigh boats, gloves,

wipes), and spill cleanup debris into the prepared container.

On the hazardous waste label, clearly list all contents, including "Azepan-4-ol" and any

other chemicals or solvents present, with estimated percentages.[11]

Causality: Accurate labeling is a legal requirement and is critical for the safety of waste

handlers and for determining the correct final disposal method.

On-Site Storage and Accumulation:

Keep the waste container sealed at all times, except when adding waste.[13] This

prevents the release of vapors or dust.
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Store the container in a designated Satellite Accumulation Area (SAA) near the point of

generation. This area should be under the control of laboratory personnel.

Ensure the container is stored away from incompatible materials.

Arranging for Disposal:

Once the container is full or the project is complete, contact your institution's

Environmental Health & Safety (EHS) or equivalent department to schedule a waste

pickup.

Do not pour Azepan-4-ol waste down the drain.[5][10] This is environmentally harmful and

illegal.

The recommended and most definitive disposal method is through a licensed professional

waste disposal service, typically involving high-temperature incineration.[5]

Causality: Incineration in a specialized facility equipped with afterburners and scrubbers

ensures the complete destruction of the organic compound, preventing its release into the

environment.[5]

Contaminated Packaging:

Dispose of the original, empty product container as unused product within the hazardous

waste stream.[5] Do not rinse and reuse for other purposes.

Emergency Procedures for Spills
In the event of a spill, immediate and correct action is crucial to mitigate exposure and

environmental contamination.

Evacuate and Alert: Evacuate non-essential personnel from the immediate area. Alert

colleagues and your supervisor.

Don PPE: Before addressing the spill, don the full PPE detailed in Section 2.

Containment: For a small, solid spill, gently cover it with an inert absorbent material (e.g.,

vermiculite, sand, or chemical sorbent). Avoid creating dust.
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Cleanup: Carefully sweep or scoop the contained material and place it into your designated

Azepan-4-ol hazardous waste container.[5]

Decontamination: Clean the spill area with soap and water, and collect the cleaning materials

as hazardous waste.

Reporting: Report the spill to your institution's EHS department, following their specific

reporting protocol.

By adhering to these detailed procedures, you contribute to a culture of safety and

environmental stewardship, building trust in our collective scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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